Bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine oxide

• IUPAC Name: bis(3,5-ditert-butyl-4-methoxyphenyl)-oxophosphanium
• InChI: InChI=1S/C30H46O3P/c1-27(2,3)21-15-19(16-22(25(21)32-13)28(4,5)6)34(31)20-17-23(29(7,8)9)26(33-14)24(18-20)30(10,11)12/h15-18H,1-14H3/q+1
• InChI Key: LYEAXXYVUWFZST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)[P+](=O)C2=CC(=C(C(=C2)C(C)(C)C)OC)C(C)(C)C
• Molecular Formula: C30H46O3P+
• DSSTOX Substance ID: DTXSID20463956
• Molecular Weight: 485.7 g/mol
• CAS No.: 535925-40-7

Description

Bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine oxide is a useful research compound. Its molecular formula is C30H46O3P+ and its molecular weight is 485.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Chelating Tertiary Phosphine Oxides

Bis(diphenylphosphine oxides) and bis(tert-butyl(phenyl)phosphine oxides), including derivatives like Bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine oxide, have been synthesized as potential tetradentate chelating ligands for ions of f-block elements. These compounds are created via Pd(OAc)2/dppf mediated cross-coupling reactions, showing their potential in complex synthesis and coordination chemistry (Zakirova, Mladentsev, & Borisova, 2017).

Synthesis of Substituted Phosphines

The synthesis of bis(m-methoxyphenyl)(p-methoxyphenyl)phosphine and di(n-butyl)(p-methoxy-phenyl)-phosphine has been reported, indicating the adaptability of this compound in creating varied phosphine compounds. These are characterized by NMR spectroscopy and X-ray diffraction, highlighting their utility in organic synthesis and material science (Hettstedt, Frank, & Karaghiosoff, 2016).

Development of Fluorinated Polyimides

A novel fluorinated aromatic diamine, bis[4-(4′-aminophenoxy)phenyl]-3,5-bis(trifluoromethyl)phenyl phosphine oxide, was synthesized, leading to the creation of new fluorinated polyimides. This demonstrates the application of this compound in the development of high-performance polymers with excellent thermal stability and solubility (Zhu et al., 2007).

Catalytic Asymmetric Diels–Alder Reaction

New P-chirogenic phosphine oxides, including derivatives of this compound, have been synthesized and used in catalytic asymmetric Diels–Alder reactions. This illustrates the compound's role in catalysis, particularly in reactions that produce enantioselective outcomes (Matsukawa, Sugama, & Imamoto, 2000).

Synthesis and Characterization of Phosphorous-Bridged Complexes

Phosphorous-bridged bisphenoxy titanium complexes were synthesized using derivatives of this compound. These complexes exhibited significant ethylene polymerization activity, demonstrating the compound's application in catalysis and polymer chemistry (Hanaoka et al., 2006).

Preparation of Allylsilanes in Silyl-Heck Reaction

Bis(3,5-di-tert-butylphenyl)(tert-butyl)phosphine, a related compound, was used in the preparation of allylsilanes through the silyl-Heck reaction. This indicates the broader application of this compound in organic synthesis, particularly in reactions involving silicon compounds (McAtee, Yap, & Watson, 2014).